Cas no 64148-79-4 (2,1-Benzisoxazol-3(1H)-one,5,7-dimethyl-)

2,1-Benzisoxazol-3(1H)-one,5,7-dimethyl- structure
64148-79-4 structure
Product Name:2,1-Benzisoxazol-3(1H)-one,5,7-dimethyl-
CAS No:64148-79-4
MF:C9H9NO2
MW:163.173262357712
CID:500056
PubChem ID:121227071
Update Time:2025-04-19

2,1-Benzisoxazol-3(1H)-one,5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,1-Benzisoxazol-3(1H)-one,5,7-dimethyl-
    • 2,1-Benzisoxazol-3(1H)-one,5,7-dimethyl-(9CI)
    • 5,7-Dimethylbenzo[c]isoxazol-3(1H)-one
    • 64148-79-4
    • Inchi: 1S/C9H9NO2/c1-5-3-6(2)8-7(4-5)9(11)12-10-8/h3-4,10H,1-2H3
    • InChI Key: ISQOJOPOKOUYQH-UHFFFAOYSA-N
    • SMILES: O1C(C2C=C(C)C=C(C)C=2N1)=O

Computed Properties

  • Exact Mass: 163.063
  • Monoisotopic Mass: 163.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3A^2
  • XLogP3: 2.5
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